Ethyl 2-[(2,3-dichloro-6-nitrophenyl)methylamino]acetate hydrochloride

Description

Ethyl 2-[(2,3-dichloro-6-nitrophenyl)methylamino]acetate hydrochloride is a chemical compound with a molecular weight of 343.6 g/mol . It is also known by several other names, including ethyl 2-[(2,3-dichloro-6-nitrophenyl)methylamino]acetate;hydrochloride, Glycine, N-[(2,3-dichloro-6-nitrophenyl)methyl]-, ethyl ester, hydrochloride (1:1), and CAS number 70380-50-6 . The compound's molecular formula is C11H12Cl2N2O4- ClH .

This compound is related to ethyl 2-(6-nitro-2,3-dichlorobenzyl)glycine, which has a PubChem CID of 9922594 and a molecular weight of 307.13 g/mol . Ethyl 2-(6-nitro-2,3-dichlorobenzyl)glycine shares the same core structure but lacks the hydrochloride component . The IUPAC name for ethyl 2-[(2,3-dichloro-6-nitrophenyl)methylamino]acetate is ethyl 2-[(2,3-dichloro-6-nitrophenyl)methylamino]acetate;hydrochloride .

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• CAS No.: 70380-50-6
• Product Name: Ethyl 2-[(2,3-dichloro-6-nitrophenyl)methylamino]acetate hydrochloride
• Molecular Formula: C11H12Cl2N2O4 HCl
• Molecular Weight: 307.14 36.46
• IUPAC Name: ethyl 2-[(2,3-dichloro-6-nitrophenyl)methylamino]acetate;hydrochloride
• Standard InChI: InChI=1S/C11H12Cl2N2O4.ClH/c1-2-19-10(16)6-14-5-7-9(15(17)18)4-3-8(12)11(7)13;/h3-4,14H,2,5-6H2,1H3;1H
• Standard InChIKey: OUUNBAYMSDWITP-UHFFFAOYSA-N
• SMILES: CCOC(=O)CNCC1=C(C=CC(=C1Cl)Cl)[N+](=O)[O-].Cl
• Canonical SMILES: CCOC(=O)CNCC1=C(C=CC(=C1Cl)Cl)[N+](=O)[O-].Cl
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: Ethyl 2-(6-Nitro-2,3-dichlorobenzyl)glycine
• PubChem Compound: 25008811
• Last Modified: Apr 15 2024